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Compound Name: Okanin

Cat. No.: B600618 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Okanin is a naturally occurring chalconoid, a type of flavonoid, found in various plants,

including Coreopsis tinctoria, Bidens pilosa, and Abies pindrow.[1] It has garnered significant

interest in the scientific community for its diverse pharmacological activities, including anti-

inflammatory, antioxidant, and anticancer properties. This technical guide provides a

comprehensive overview of the physical and chemical properties of okanin, detailed

experimental protocols for its study, and a review of its known biological activities and

associated signaling pathways.

Chemical and Physical Properties
Okanin, with the IUPAC name (2E)-3-(3,4-dihydroxyphenyl)-1-(2,3,4-trihydroxyphenyl)prop-2-

en-1-one, is a polyketide belonging to the chalcone and dihydrochalcone chemical class.[1] Its

structure is characterized by two aromatic rings linked by a three-carbon α,β-unsaturated

carbonyl system.

Table 1: Physicochemical Properties of Okanin

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b600618?utm_src=pdf-interest
https://www.benchchem.com/product/b600618?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/15915544/
https://www.benchchem.com/product/b600618?utm_src=pdf-body
https://www.benchchem.com/product/b600618?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/15915544/
https://www.benchchem.com/product/b600618?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b600618?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

Molecular Formula C₁₅H₁₂O₆ [1][2]

Molecular Weight 288.25 g/mol [1]

CAS Number 484-76-4

Appearance Not specified in search results

Melting Point 235-242 °C

Boiling Point 638 °C at 760 mmHg

Density 1.584 g/cm³

Flash Point 353.7 °C

pKa Not specified in search results

Table 2: Solubility of Okanin

Solvent Solubility Source

DMSO 58 mg/mL (201.21 mM)

Ethanol 58 mg/mL

Water Insoluble

Methanol Soluble (qualitative)

Acetone Soluble (qualitative)

Spectroscopic Data
Mass Spectrometry

Mass spectrometry data for okanin reveals a precursor ion [M-H]⁻ at an m/z of

287.0561861395012.

UV-Vis Spectroscopy
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The UV-Vis absorption spectrum of okanin in ethanol exhibits two major absorption bands.

Band I is observed in the range of 340-400 nm, and Band II is in the range of 240-280 nm. The

absorption spectrum is solvent-dependent.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Detailed ¹H and ¹³C NMR data with specific chemical shifts and coupling constants for okanin
were not available in the search results. This information is critical for the unambiguous

structural confirmation and characterization of the molecule.

Biological Activities and Signaling Pathways
Okanin exhibits a range of biological activities, primarily attributed to its anti-inflammatory,

antioxidant, and anticancer effects.

Anti-inflammatory Activity: Inhibition of the TLR4/NF-κB
Signaling Pathway
Okanin has been shown to attenuate lipopolysaccharide (LPS)-induced microglial activation by

inhibiting the Toll-like receptor 4 (TLR4)/nuclear factor-kappa B (NF-κB) signaling pathway. This

inhibition leads to a reduction in the production of pro-inflammatory mediators such as nitric

oxide (NO), inducible nitric oxide synthase (iNOS), interleukin-6 (IL-6), and tumor necrosis

factor-alpha (TNF-α). The mechanism involves the inhibition of IκBα phosphorylation and the

subsequent nuclear translocation of the NF-κB p65 subunit.
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Okanin's inhibition of the TLR4/NF-κB pathway.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b600618?utm_src=pdf-body
https://www.benchchem.com/product/b600618?utm_src=pdf-body
https://www.benchchem.com/product/b600618?utm_src=pdf-body
https://www.benchchem.com/product/b600618?utm_src=pdf-body
https://www.benchchem.com/product/b600618?utm_src=pdf-body-img
https://www.benchchem.com/product/b600618?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b600618?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Antioxidant Activity: Activation of the Nrf2/HO-1
Signaling Pathway
Okanin's antioxidant effects are mediated through the activation of the Nuclear factor-erythroid

2-related factor 2 (Nrf2) signaling pathway. Okanin induces the expression of heme

oxygenase-1 (HO-1), a potent antioxidant enzyme, via the activation of Nrf2. This is attributed

to the α,β-unsaturated carbonyl group in okanin's structure.
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Okanin's activation of the Nrf2/HO-1 pathway.

Anticancer Activity
Okanin has demonstrated cytotoxic effects against various cancer cell lines, including oral

cancer, where it induces both apoptosis and pyroptosis. It has been shown to cause cell cycle

arrest at the G2/M phase and impair clonogenic capacity.

Experimental Protocols
Detailed, step-by-step experimental protocols for the synthesis, isolation, and specific biological

assays of okanin were not explicitly available in the provided search results. However, based

on general laboratory practices and information from related studies, the following outlines can

be inferred.

General Workflow for Western Blot Analysis of NF-κB
Pathway
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Cell Culture & Treatment

Protein Extraction

SDS-PAGE & Transfer

Immunoblotting

Seed cells (e.g., BV-2 microglia)

Treat with Okanin

Stimulate with LPS

Lyse cells

Quantify protein concentration

Prepare samples and run gel electrophoresis

Transfer proteins to PVDF membrane

Block membrane

Incubate with primary antibodies
(e.g., anti-p-IκBα, anti-p65)

Incubate with HRP-conjugated
secondary antibody

Detect with ECL substrate
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General workflow for Western blot analysis.
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Note on Detailed Protocols: The precise concentrations of antibodies, incubation times, and

specific compositions of buffers are critical for reproducibility and should be optimized for each

experimental setup. These details were not available in the search results for okanin-specific

experiments.

Conclusion
Okanin is a promising natural compound with well-documented anti-inflammatory, antioxidant,

and anticancer properties. Its mechanisms of action, primarily through the modulation of the

TLR4/NF-κB and Nrf2/HO-1 signaling pathways, make it a compelling candidate for further

investigation in drug development. This guide provides a foundational understanding of

okanin's characteristics. However, for comprehensive research and development, further

experimental validation, particularly detailed spectroscopic analysis (¹H and ¹³C NMR) and

quantitative solubility studies, is essential. The lack of detailed, publicly available experimental

protocols for okanin-specific assays highlights the need for more transparent and detailed

reporting in future publications to facilitate reproducibility and accelerate research in this field.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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